Cas no 261951-71-7 (5-Fluoro-2-methylbenzyl bromide)

• Product Name: 5-Fluoro-2-methylbenzyl bromide
• CAS No: 261951-71-7
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD01631528
• CID: 92629
• PubChem ID: 2774605
• Update Time: 2025-06-29

5-Fluoro-2-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-fluoro-1-methylbenzene
• 5-Fluoro-2-methylbenzyl bromide
• 2-methyl-5-fluorobenzyl bromide
• α-Bromo-4-fluoro-o-xylene
• 2-Bromomethyl-4-fluoro-1-methylbenzene
• 5-fluoro-2-methylbenzylbromide
• 2-BROMOMETHYL-4-FLUOROTOLUENE
• alpha-Bromo-4-fluoro-o-xylene
• Benzene, 2-(bromomethyl)-4-fluoro-1-methyl-
• 2-bromomethyl-4-fluoro-1-methyl-benzene
• PubChem4927
• 2-(bromomethyl)-4-fluoro-1-methyl-benzene
• 2-methyl-5-fluorobenzylbromide
• DRIYGEORZARQGO-UHFF
• AS-54676
• AC-7447
• EN300-159823
• SC5001
• DRIYGEORZARQGO-UHFFFAOYSA-N
• F0748
• 261951-71-7
• AKOS009158781
• A22652
• 5-Fluoro-2-methylbenzyl bromide, AldrichCPR
• FT-0644157
• DTXSID80379125
• MFCD01631528
• SCHEMBL1144108
• DB-046883

• MDL： MFCD01631528
• Inchi： 1S/C8H8BrF/c1-6-2-3-8(10)4-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： DRIYGEORZARQGO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C)F

Computed Properties

• Exact Mass: 201.97900
• Monoisotopic Mass: 201.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.456
• Boiling Point: 213 ºC
• Flash Point: 85 ºC
• Refractive Index: 1.5485
• PSA: 0.00000
• LogP: 3.02900
• Solubility: Not determined
• Sensitiveness: Lachrymatory

5-Fluoro-2-methylbenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P280,P305+P351+P338,P309,P310
• Hazardous Material transportation number：UN1760
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 5-Fluoro-2-methylbenzyl bromide

5-Fluoro-2-methylbenzyl bromide: A Comprehensive Overview

5-Fluoro-2-methylbenzyl bromide, also known by its CAS registry number 261951-71-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzyl group substituted with a fluorine atom at the 5-position and a methyl group at the 2-position, along with a bromine atom attached to the benzyl carbon. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 5-Fluoro-2-methylbenzyl bromide typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzyl bromide moiety with high precision. These methods not only enhance yield but also minimize byproducts, aligning with the growing demand for sustainable chemical practices.

In terms of applications, 5-Fluoro-2-methylbenzyl bromide has found significant utility in drug discovery. Its structure serves as an intermediate in the synthesis of various bioactive compounds, including potential anticancer agents and antimicrobial agents. For example, recent studies have highlighted its role in constructing complex heterocyclic frameworks that exhibit promising pharmacological activities. The fluorine substituent, known for its ability to modulate drug-receptor interactions, plays a crucial role in optimizing the bioavailability and efficacy of derived compounds.

Beyond pharmacology, this compound has also emerged as a valuable building block in materials science. Its use as a monomer in polymer synthesis has been explored, particularly in the development of advanced materials with tailored electronic and mechanical properties. The methyl group contributes to the compound's hydrophobicity, while the bromine atom facilitates cross-linking reactions during polymerization. These attributes make it suitable for applications ranging from high-performance adhesives to electronic materials.

The physical properties of 5-Fluoro-2-methylbenzyl bromide are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 60°C. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it amenable to various synthetic protocols requiring precise control over reaction conditions.

From an environmental perspective, understanding the degradation pathways of 5-Fluoro-2-methylbenzyl bromide is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic conditions, revealing that it undergoes oxidative cleavage to form less complex aromatic compounds. While these findings suggest moderate environmental persistence, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, 5-Fluoro-2-methylbenzyl bromide stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity continue to drive innovative research efforts aimed at harnessing its full potential. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping future discoveries.